Cas no 101080-06-2 (1,6-Diazabicyclo[3.2.1]octan-7-one)

• Product Name: 1,6-Diazabicyclo[3.2.1]octan-7-one
• CAS No: 101080-06-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 3033785
• Update Time: 2023-04-06

1,6-Diazabicyclo[3.2.1]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazabicyclo[3.2.1]octan-7-one

• Inchi： 1S/C6H10N2O/c9-6-7-5-2-1-3-8(6)4-5/h5H,1-4H2,(H,7,9)
• InChI Key： LTBMTKNTTYEJSD-UHFFFAOYSA-N
• SMILES： N12CC(NC1=O)CCC2

Computed Properties

• Exact Mass: 126.079313g/mol
• Monoisotopic Mass: 126.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.16g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų